3-(4-Methoxyphenoxy)-5-(trifluoromethyl)pyridine-2-carbonitrile

• IUPAC Name: 3-(4-methoxyphenoxy)-5-(trifluoromethyl)pyridine-2-carbonitrile
• InChI: InChI=1S/C14H9F3N2O2/c1-20-10-2-4-11(5-3-10)21-13-6-9(14(15,16)17)8-19-12(13)7-18/h2-6,8H,1H3
• InChI Key: GYRMANAODURDCO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OC2=C(N=CC(=C2)C(F)(F)F)C#N
• Molecular Formula: C14H9F3N2O2
• Molecular Weight: 294.23 g/mol

Description

3-(4-Methoxyphenoxy)-5-(trifluoromethyl)pyridine-2-carbonitrile, or 3-MEP-5-TFMP, is a synthetic compound that has been increasingly studied in recent years due to its potential applications in scientific research. Its synthesis is relatively simple and can be achieved through a few steps involving the condensation of aldehydes and amines. It has been found to possess a variety of biochemical and physiological effects, and is being explored for its potential use in laboratory experiments.

Scientific Research Applications

Synthesis and Structural Characterization

• Azafluorene Derivatives as Inhibitors of SARS CoV-2 : A study focused on the synthesis and structural characterization of azafluorene derivatives, which includes compounds similar to the target molecule. These compounds demonstrated potential as inhibitors of SARS CoV-2 RdRp, highlighting their importance in medicinal chemistry and drug discovery processes (Venkateshan et al., 2020).
• Crystal Structure Determination : Another research illustrated the synthesis and crystal structure determination of derivatives closely related to 3-(4-Methoxyphenoxy)-5-(trifluoromethyl)pyridine-2-carbonitrile. This study provided insights into the molecular structure and bonding interactions of such compounds, which are crucial for understanding their chemical behavior and potential applications (Moustafa & Girgis, 2007).

Potential Applications and Properties

• Fluorescent Chemosensor : Research on phenothiazine-tethered 2-aminopyridine-3-carbonitrile derivatives, which share a core structural motif with the target molecule, showed their application as fluorescent chemosensors for Fe3+ ions and picric acid. This highlights the potential use of such compounds in environmental monitoring and analytical chemistry (Roja et al., 2020).
• Antibacterial Activity : Derivatives of cyanopyridine, structurally related to the target compound, were synthesized and evaluated for their antimicrobial activity. This study demonstrates the relevance of such compounds in the development of new antibacterial agents (Bogdanowicz et al., 2013).

Spectroscopic Analysis and Quantum Studies

• Spectroscopic and Quantum Chemical Studies : Investigations into the spectroscopic properties and quantum chemical analyses of pyridine derivatives provide a foundational understanding of their electronic structure and potential reactivity. These studies are essential for designing compounds with tailored properties for specific applications (Halim & Ibrahim, 2022).